Cas no 897648-40-7 (2-(2-(Methylthio)pyrimidin-4-yl)acetonitrile)

• Product Name: 2-(2-(Methylthio)pyrimidin-4-yl)acetonitrile
• CAS No: 897648-40-7
• MF: C₇H₇N₃S
• MW: 165.215579271317
• MDL: MFCD22627828
• CID: 2119390
• Update Time: 2023-08-03

2-(2-(Methylthio)pyrimidin-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (2-(methylthio)pyrimidin-4-yl)acetonitrile
• 2-(2-(Methylthio)pyrimidin-4-yl)acetonitrile
• UNJFVPAZNQVRLN-UHFFFAOYSA-N
• FCH2305639
• 4-Pyrimidineacetonitrile,2-(methylthio)-
• 4-Pyrimidineacetonitrile, 2-(methylthio)-
• AX8330838
• (2-Methylthio-pyrimidin-4-yl)-acetonitrile

• MDL： MFCD22627828
• Inchi： 1S/C7H7N3S/c1-11-7-9-5-3-6(10-7)2-4-8/h3,5H,2H2,1H3
• InChI Key： UNJFVPAZNQVRLN-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=CC(CC#N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Topological Polar Surface Area: 74.9

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds